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Compound of Interest

Compound Name: Nisotirostide

Cat. No.: B15617529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nisotirostide (also known as LY3457263) is a synthetic peptide analog of Peptide YY (PYY)

currently under investigation by Eli Lilly and Company for its therapeutic potential in metabolic

diseases. As a long-acting agonist of the Neuropeptide Y receptor type 2 (Y2R), Nisotirostide
holds promise for the treatment of conditions such as type 2 diabetes and obesity. This

technical guide provides a comprehensive overview of its molecular structure and a detailed

exploration of its probable synthesis pathway, based on established methodologies for similar

acylated peptides.

Molecular Structure
Nisotirostide is a complex biomolecule composed of a 34-amino acid peptide backbone,

which is further modified by the attachment of a fatty acid moiety. This structural modification is

a key feature, designed to enhance the pharmacokinetic profile of the peptide, prolonging its

half-life and enabling less frequent administration.

The primary structure of the peptide component of Nisotirostide is a meticulously designed

sequence of amino acids. The entire molecule is C-terminally amidated. A significant

modification is the acylation of the lysine residue at position 5 with a linker and a fatty acid. This

modification consists of two gamma-glutamic acid (Ggu) units and an 18-oxo-octadecanoic acid

(Oaa) moiety, connected via an amide bridge.

Table 1: Molecular Properties of Nisotirostide
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Property Value Source(s)

Molecular Formula C230H343N59O65 [1][2][3]

Molecular Weight Approximately 4974.5 g/mol [1][2][3]

Peptide Sequence (Chain 1)
PKPEKPGEDASPEEWQRYY

AELRHYLNWLTRQRY-NH2
[1]

Modification (on Lys5) Ggu-Ggu-Oaa (Amide bridge) [1]

Synthesis Pathway
While the precise, proprietary synthesis protocol for Nisotirostide is not publicly available, a

plausible and detailed synthesis pathway can be constructed based on established principles

of solid-phase peptide synthesis (SPPS) and subsequent chemical modifications commonly

employed for acylated peptides.

The synthesis of Nisotirostide can be logically divided into three main stages:

Solid-Phase Peptide Synthesis (SPPS) of the Peptide Backbone: The linear peptide chain is

assembled on a solid support (resin).

On-Resin Acylation of the Lysine Side Chain: The fatty acid moiety is selectively attached to

the lysine residue while the peptide is still anchored to the resin.

Cleavage, Deprotection, and Purification: The final peptide is cleaved from the resin, all

protecting groups are removed, and the crude product is purified to a high degree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15617529?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617529?utm_src=pdf-custom-synthesis
https://adisinsight.springer.com/drugs/800061301
https://pmc.ncbi.nlm.nih.gov/articles/PMC8339906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8339906/
https://patents.google.com/patent/US11186608B2/en
https://patents.google.com/patent/US11186608B2/en
https://www.benchchem.com/product/b15617529#molecular-structure-and-synthesis-pathway-of-nisotirostide
https://www.benchchem.com/product/b15617529#molecular-structure-and-synthesis-pathway-of-nisotirostide
https://www.benchchem.com/product/b15617529#molecular-structure-and-synthesis-pathway-of-nisotirostide
https://www.benchchem.com/product/b15617529#molecular-structure-and-synthesis-pathway-of-nisotirostide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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